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Compound of Interest

Compound Name: Bronze Red

Cat. No.: B1450741

This guide provides critical safety and logistical information for the proper handling and
disposal of bronze, particularly in dust or fume form, within a laboratory setting. Adherence to
these procedures is vital for ensuring the safety of researchers, scientists, and drug
development professionals.

In its solid form, bronze is generally not considered hazardous.[1] However, processes such as
grinding, cutting, welding, or melting can generate dust or fumes that may pose significant
health risks. These fine particulates can be inhaled or come into contact with skin and eyes,
leading to potential health effects.[2]

Health Hazards

The primary hazards associated with bronze dust and fumes stem from their component
metals, which may include copper, tin, lead, nickel, and cobalt.[1][2] Key health risks include:

o Carcinogenicity: Cobalt and nickel are suspected of causing cancer.[1] Lead is also
reasonably anticipated to be a carcinogen.[2]

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.[1] Inhalation of dust and fumes can also lead to metal fume fever, with symptoms
like a metallic taste, headache, fever, and chills.

o Skin Sensitization: May cause an allergic skin reaction.[1]
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o Target Organ Toxicity: Causes damage to organs through prolonged or repeated exposure.

[1]
e Irritation: Dust and fumes may irritate the eyes, skin, and respiratory tract.[2]

Exposure Control and Personal Protection

To minimize exposure to hazardous bronze particulates, the following personal protective
equipment (PPE) and engineering controls are essential.

Exposure Limits for Bronze

Components (Dust and OSHA PEL ACGIH TLV

Fume)

Copper 0.1 mg/m3 0.2 mg/m3

Tin 2 mg/m3 2 mg/m3

Lead 50 pg/m3 0.05 mg/m3

Nickel 1 mg/m3 1.5 mg/m3 (inhalable fraction)
Cobalt 0.1 mg/m3 0.02 mg/m3

Source: Eagle Alloys Corporation[2], Flinn Scientific[1]
Engineering Controls:

e Use only in a well-ventilated area, preferably within a chemical fume hood, especially when
generating dust or fumes.[1][3]

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical goggles or safety glasses.
o Skin Protection: Wear suitable protective clothing and chemical-impermeable gloves.[3]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator or a
full-face respirator.[1][3]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.flinnsci.com/sds_1015-bronze-alloy/sds_1015/
https://www.eaglealloys.com/wp-content/uploads/2020/10/Bronze-Safety-Data-Sheet.pdf
https://www.eaglealloys.com/wp-content/uploads/2020/10/Bronze-Safety-Data-Sheet.pdf
https://www.flinnsci.com/sds_1015-bronze-alloy/sds_1015/
https://www.flinnsci.com/sds_1015-bronze-alloy/sds_1015/
https://www.chemicalbook.com/msds/BRONZE.pdf
https://www.chemicalbook.com/msds/BRONZE.pdf
https://www.flinnsci.com/sds_1015-bronze-alloy/sds_1015/
https://www.chemicalbook.com/msds/BRONZE.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures

Waste disposal of bronze should be conducted in accordance with federal, state, and local
regulations.[2] The following steps outline a general procedure for the disposal of bronze
waste, particularly in powder or dust form.

Accidental Spill or Release:

+ Remove Ignition Sources: Eliminate any potential sources of ignition, as finely powdered
bronze dust can be flammable.[1]

¢ Ventilate the Area: Ensure adequate ventilation to disperse any airborne dust.[1]

o Containment and Cleanup: Sweep up the spilled material and place it into a sealed, suitable
container for disposal.[1][3] Avoid creating dust during cleanup.[3]

» Decontaminate the Area: After the material has been collected, wash the spill site.[1]

Waste Disposal Workflow:

Waste Generation & Collection Packaging & Labeling

Dispose According to
Federal, State & Local
Regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of bronze waste.

First Aid Measures

In case of exposure, follow these first aid procedures:

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2][3]
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o Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated
clothing.[3]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do. Continue rinsing and consult a doctor.[1][3]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison control center
or doctor immediately.[2][3]

By adhering to these safety protocols and disposal procedures, laboratories can effectively
manage the risks associated with bronze waste and maintain a safe working environment.
Always refer to the specific Safety Data Sheet (SDS) for the bronze alloy in use for detailed
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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